Cas no 133844-84-5 (2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol)

2-Methyl-4-(thiophen-2-yl)but-3-yn-2-ol is a versatile intermediate in organic synthesis, featuring a thiophene ring and an alkyne functionality. Its molecular structure, combining a hydroxyl group with a terminal alkyne, makes it valuable for click chemistry applications, particularly in Huisgen cycloaddition reactions. The thiophene moiety enhances its utility in the synthesis of heterocyclic compounds, pharmaceuticals, and materials science. The compound’s stability and reactivity allow for selective modifications, enabling the construction of complex molecular architectures. Its well-defined stereochemistry and purity ensure reproducibility in research and industrial applications. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules and functional materials.
2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol structure
133844-84-5 structure
Product Name:2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol
CAS No:133844-84-5
MF:C9H10OS
MW:166.240101337433
MDL:MFCD00834792
CID:1242753
PubChem ID:4405507
Update Time:2025-06-07

2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Butyn-2-ol, 2-methyl-4-(2-thienyl)-
    • 2-methyl-4-(thiophen-2-yl)-3-butyn-2-ol
    • 2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol
    • 2-methyl-4-thiophen-2-yl-but-3-yn-2-ol
    • AKOS005642385
    • CHEMBL223260
    • 133844-84-5
    • 2-methyl-4-(2-thienyl)-3-butyn-2-ol
    • STK996192
    • MFCD00834792
    • 2-methyl-4-thiophen-2-ylbut-3-yn-2-ol
    • F0918-4183
    • MDL： MFCD00834792
    • Inchi： 1S/C9H10OS/c1-9(2,10)6-5-8-4-3-7-11-8/h3-4,7,10H,1-2H3
    • InChI Key： RINFNNPKZZYICS-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1C#CC(C)(C)O

Computed Properties

  • Exact Mass: 166.0453
  • Monoisotopic Mass: 166.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.5A^2
  • XLogP3: 1.7

Experimental Properties

  • PSA: 20.23

2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB285015-1 g
2-Methyl-4-thiophen-2-yl-but-3-yn-2-ol; .
 133844-84-5
1 g
 €1,338.30 2023-07-20
TRC
M203816-100mg
2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol
 133844-84-5
100mg
 $ 115.00 2022-06-04
TRC
M203816-500mg
2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol
 133844-84-5
500mg
 $ 475.00 2022-06-04
TRC
M203816-1g
2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol
 133844-84-5
1g
 $ 730.00 2022-06-04
abcr
AB285015-1g
2-Methyl-4-thiophen-2-yl-but-3-yn-2-ol; .
 133844-84-5
1g
 €1338.30 2025-02-13
Life Chemicals
F0918-4183-0.25g
2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol
 133844-84-5 95%+
0.25g
 $451.0 2023-09-07
Life Chemicals
F0918-4183-0.5g
2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol
 133844-84-5 95%+
0.5g
 $475.0 2023-09-07
Life Chemicals
F0918-4183-1g
2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol
 133844-84-5 95%+
1g
 $501.0 2023-09-07
Life Chemicals
F0918-4183-2.5g
2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol
 133844-84-5 95%+
2.5g
 $1002.0 2023-09-07
Life Chemicals
F0918-4183-5g
2-methyl-4-(thiophen-2-yl)but-3-yn-2-ol
 133844-84-5 95%+
5g
 $1503.0 2023-09-07

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